2-Amino-5-chloro-3-methylbenzoic acid
Cat. No.:
B1589818
CAS No.:
20776-67-4
Formula:
C8H8ClNO2
M. Wt:
185.61 g/mol
InChI Key:
KOPXCQUAFDWYOE-UHFFFAOYSA-N
IUPAC Name:
2-amino-5-chloro-3-methylbenzoic acid
Attention: For research use only. Not for human or veterinary use.
Instructions
Description
2-Amino-5-chloro-3-methylbenzoic acid is a useful research compound. Its molecular formula is C8H8ClNO2 and its molecular weight is 185.61 g/mol. The purity is usually 95%.
The exact mass of the compound 2-Amino-5-chloro-3-methylbenzoic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-Amino-5-chloro-3-methylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-5-chloro-3-methylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
The exact mass of the compound 2-Amino-5-chloro-3-methylbenzoic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-Amino-5-chloro-3-methylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-5-chloro-3-methylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Packing
Bag
Name
Foil Bag
Standard
1 kg / bag
Scope of use
1 kg - 10 kg
Box
Name
Cardboard Box
Standard
10 kg - 25 kg / box
Scope of use
10 kg - 25 kg
Barrel
Name
Fiberboard Barrel
Standard
25 kg / barrel
Scope of use
≥ 25 kg
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By Express
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California USA
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Direct Factory Sales with Steady Pricing and Reliable Supply
Properties
EC Number
1312995-182-4
DSSTox ID
DTXSID00469911
Hscode
29224999
PSA
63.3
XLogP3
2.3
Appearance
solid
Density
1.4±0.1 g/cm3
Melting Point
>197 °C (decomp)
Boiling Point
348.4°C at 760 mmHg
Flash Point
164.5±27.9 °C
Refractive Index
1.63
Hazard Identification
Classification
Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 3
Hazard statement(s)
H412 Harmful to aquatic life with long lasting effects
Prevention
P273 Avoid release to the environment.
Disposal
P501 Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal.
Handling and Storage
Safe Handling
Handling in a well ventilated place. Wear suitable protective clothing. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools. Prevent fire caused by electrostatic discharge steam.
Safe Storage
Store the container tightly closed in a dry, cool and well-ventilated place. Store apart from foodstuff containers or incompatible materials.
N/A
Synthesis routes and methods I
Procedure details
To a solution of 2-amino-3-methylbenzoic acid (Aldrich, 15.0 g, 99.2 mmol) in N,N-dimethylformamide (50 mL) was added N-chlorosuccinimide (13.3 g, 99.2 mmol) and the reaction mixture was heated to 100° C. for 30 minutes. The heat was removed, the reaction was cooled to room temperature and let stand overnight. The reaction mixture was then slowly poured into ice-water (250 mL) to precipitate a white solid. The solid was filtered and washed four times with water and then taken up in ethyl acetate (900 mL). The ethyl acetate solution was dried over magnesium sulfate, evaporated under reduced pressure and the residual solid was washed with ether to afford the desired intermediate as a white solid (13.9 g).
Name
Synthesis routes and methods II
Procedure details
The 5-chloro-7-methyl-1H-indole-2,3-dione (25.0 g, 0.13 mol), potassium hydroxide (8.4 g, 0.15 mmol) and 30% hydrogen peroxide (21.6 g, 0.18 mol) were mixed together in methanol (300 mL) at 0° C. for 2 h followed by 16 h at room temperature. The solution was poured into ethyl acetate (500 mL) and extracted with I N hydrochloric acid (3×200 mL) followed by brine (1×50 mL). The solution was dried over sodium sulfate and solvent removed at reduced pressure. The 2-amino-5-chloro-3-methylbenzoic acid (18.0 g, 0.10 mmol) was isolated as a yellow solid (75% yield). HRMS m/z 185.0238; calcd 185.0244.
Name
Yield
75%